Cas no 21778-81-4 (5-methoxy-1H-indole-2-carbaldehyde)

• Product Name: 5-methoxy-1H-indole-2-carbaldehyde
• CAS No: 21778-81-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00297147
• CID: 1074657
• PubChem ID: 826456
• Update Time: 2025-04-20

5-methoxy-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1H-Indole-2-carboxaldehyde
• 5-Methoxy-1H-indole-2-carbaldehyde
• 5-methoxyindolcarboxaldehyde
• 5-methoxyindole-2-carbaldehyde
• 5-methoxy-indole-2-carbaldehyde
• 5-methoxyindole-2-carboxaldehyde
• 5-methyl-1H-indole-2-carboxaldehyde
• AC1LGSZY
• CTK0I9145
• Oprea1_201769
• Oprea1_372028
• STOCK1S-11307
• 5-Methoxy-2-formylindole
• SY238419
• P16431
• WAA77881
• AMY17238
• AS-53399
• STL322169
• 21778-81-4
• AKOS000301780
• IEHXXJMABHGXCG-UHFFFAOYSA-N
• DTXSID50356584
• 5-methoxy-1H-indole-2-carbaldehyd
• SCHEMBL92643
• Z1198153197
• 1H-Indole-2-carboxaldehyde, 5-methoxy-
• J-014283
• 5-Methoxy-1H-indole-2-carbaldehyde, AldrichCPR
• CS-0150273
• EN300-312706
• MFCD00297147
• 5-methoxy-1H-indole-2-carbaldehyde

• MDL： MFCD00297147
• Inchi： 1S/C10H9NO2/c1-13-9-2-3-10-7(5-9)4-8(6-12)11-10/h2-6,11H,1H3
• InChI Key： IEHXXJMABHGXCG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(C=O)N2

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-141 ºC
• Solubility: Very slightly soluble (0.77 g/l) (25 º C),

5-methoxy-1H-indole-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles